Cas no 2248371-89-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2248371-89-1
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
- EN300-6520712
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- Inchi: 1S/C18H11ClN4O4/c1-10-15(20-21-22(10)14-9-5-4-8-13(14)19)18(26)27-23-16(24)11-6-2-3-7-12(11)17(23)25/h2-9H,1H3
- InChI Key: WACNWSPTAXVJCQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1N1C(C)=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=N1
Computed Properties
- Exact Mass: 382.0468825g/mol
- Monoisotopic Mass: 382.0468825g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 609
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 94.4Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6520712-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate |
2248371-89-1 | 95.0% | 1.0g |
$0.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate: A Comprehensive Overview
The compound with CAS No. 2248371-89-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its unique properties and potential for innovative applications.
The chemical structure of this compound is characterized by a triazole ring system, which is a five-membered heterocyclic ring containing three nitrogen atoms. The triazole moiety is further substituted with a chlorophenyl group and a methyl group, which contribute to its electronic and steric properties. The isoindole ring system attached to the triazole group adds another layer of complexity to the molecule, enhancing its potential for various chemical reactions and applications.
Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The presence of the triazole ring in this compound makes it a promising candidate for drug design due to its ability to act as a bioisostere for other functional groups. This property allows the compound to potentially modulate biological targets with high specificity and affinity.
In terms of synthesis, the compound can be prepared through a variety of methods, including click chemistry reactions such as the Huisgen cycloaddition. These methods are highly efficient and selective, making them ideal for constructing complex molecules like this one. The use of green chemistry principles in its synthesis has also been explored, which aligns with current trends toward sustainable chemical processes.
The application potential of this compound extends beyond pharmaceuticals. Its unique electronic properties make it suitable for use in materials science, particularly in the development of advanced materials such as conductive polymers and sensors. Additionally, the compound's stability under various conditions makes it a viable option for industrial applications where robustness is required.
Recent research has also focused on the biological activity of this compound. Studies have shown that it exhibits moderate activity against certain enzymes and cellular targets, suggesting its potential as a lead compound in drug discovery programs. Further investigations into its pharmacokinetic properties and toxicity profiles are currently underway to assess its suitability for therapeutic use.
In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 2248371-89-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure, efficient synthesis methods, and promising biological activity position it as an important molecule in contemporary chemical research.
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